Cas no 19434-64-1 (2H-Azepin-2-one,1-chlorohexahydro-)

• Product Name: 2H-Azepin-2-one,1-chlorohexahydro-
• CAS No: 19434-64-1
• MF: C₆H₁₀ClNO
• MW: 147.602700710297
• CID: 168903
• PubChem ID: 88061
• Update Time: 2025-04-19

2H-Azepin-2-one,1-chlorohexahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one,1-chlorohexahydro-
• 1-chloroazepan-2-one
• 1-chlorohexahydro-2H-azepin-2-one
• Einecs 243-062-6
• 1-Chlorohexahydro-1H-azepine-2-one
• 1-Chloro-4,5,6,7-tetrahydro-1H-azepine-2(3H)-one
• NS00026333
• FT-0735821
• 19434-64-1
• UNII-W3R75W7BP5
• DTXSID30173059
• SCHEMBL198982
• N-chlorocaprolactam
• FCWAYYDINOPRFJ-UHFFFAOYSA-N
• W3R75W7BP5
• 2H-Azepin-2-one, 1-chlorohexahydro-
• E87009

• Inchi： 1S/C6H10ClNO/c7-8-5-3-1-2-4-6(8)9/h1-5H2
• InChI Key： FCWAYYDINOPRFJ-UHFFFAOYSA-N
• SMILES： ClN1C(CCCCC1)=O

Computed Properties

• Exact Mass: 147.0452
• Monoisotopic Mass: 147.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 202.2°Cat760mmHg
• Flash Point: 76.1°C
• Refractive Index: 1.499
• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams